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Compound of Interest

Compound Name: Proadifen

Cat. No.: B1678237 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Proadifen (also known as SKF-

525A). Adherence to these procedures is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Classification
Proadifen hydrochloride is classified as harmful if swallowed.[1][2] While it may not be

considered hazardous under the 2012 OSHA Hazard Communication Standard in all forms[3],

it is crucial to handle it with care to avoid accidental ingestion, inhalation, or contact with skin

and eyes.

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

GHS Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]
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P330: Rinse mouth.[2]

P501: Dispose of contents/container in accordance with local regulations.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier against exposure. The following

equipment is mandatory when handling Proadifen.

Eye and Face Protection:

Wear chemical safety goggles or glasses with side shields that conform to OSHA's 29

CFR 1910.133 or European Standard EN166 regulations.[3]

For tasks with a higher risk of splashing, a face shield should be used in addition to safety

goggles to protect the entire face.[4][5]

Skin and Body Protection:

Gloves: Wear unlined, chemical-resistant gloves.[6] Nitrile or neoprene gloves are

recommended for their resistance.[4] Avoid using latex gloves as they offer insufficient

protection.[4] Always inspect gloves for tears or punctures before use and replace them on

a regular schedule to prevent permeation.

Lab Coat/Coveralls: A long-sleeved lab coat is required.[7] For procedures with a higher

potential for contamination, disposable coveralls (e.g., Tyvek suits) provide enhanced

protection.[4]

Respiratory Protection:

In well-ventilated areas, a dust mask (e.g., N95 type) is recommended to prevent

inhalation of the powder form.[6]

If ventilation is inadequate or during large-scale handling or spill cleanup, a fitted chemical

cartridge-type respirator is necessary.[8] All personnel requiring respirators must be

properly trained and fit-tested in accordance with OSHA's Respiratory Protection

Standard.[8]
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Operational Plans: Handling and Storage
Proper handling and storage protocols are vital to prevent contamination and degradation of

the compound.

Handling:

Always work in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation risk.[3]

Avoid the formation of dust during handling.[3]

Prevent all contact with skin, eyes, and clothing.[3]

Prohibit eating, drinking, and smoking in areas where Proadifen is handled and stored.[2]

Wash hands thoroughly with soap and water after handling the compound.[2]

Storage:

Store Proadifen in a tightly sealed container.[3]

Keep the container in a dry, well-ventilated, and refrigerated place.[3] Specific

recommendations indicate storage in a freezer at or below -20°C.[2]

For long-term stability, storing under a nitrogen atmosphere is advised.[3]

Keep away from incompatible materials, such as strong oxidizing agents.[3]

Quantitative Data Summary
The following table summarizes key quantitative properties of Proadifen hydrochloride for easy

reference.
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Property Value Source(s)

GHS Classification
Acute Toxicity, Oral, Category

4
[1][2]

Molecular Weight ~390 g/mol

Melting Point 122-123 °C [6]

Recommended Storage Freezer, -20°C [2]

IC₅₀ (Cytochrome P450) 19 µM [9]

Solubility in Water Up to 50 mM

Solubility in DMSO 50 mg/mL (128.22 mM) [10]

Emergency and Disposal Plans
Immediate and appropriate action during an emergency is critical. All laboratory personnel

should be familiar with these procedures and the location of safety equipment.

Eye Contact: Immediately flush the eyes and under the eyelids with copious amounts of

water for at least 15 minutes at an eyewash station.[3][7] Remove contact lenses if present

and easy to do. Seek immediate medical attention.[3]

Skin Contact: Remove all contaminated clothing while under a safety shower. Immediately

flush the affected skin area with large amounts of water for at least 15 minutes.[7] Wash the

area with mild soap and water.[7] Seek medical attention if irritation develops or persists.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops,

provide respiratory support and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water and then drink

plenty of water.[3] Call a poison control center or seek immediate medical attention.[2]

The following diagram outlines the procedural steps for managing a Proadifen spill.
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Caption: Workflow for a Proadifen chemical spill response.

All waste containing Proadifen must be treated as chemical waste.

Carefully sweep up spilled solid material, avoiding dust generation, and place it into a

suitable, sealed container for disposal.[3]

Dispose of all contaminated materials (e.g., gloves, wipes, lab coats) and unused product in

accordance with federal, state, and local environmental regulations.

Do not release Proadifen or its solutions into the environment, drains, or sewer systems.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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